2-Chloro-3-(1-Cyanocyclopropyl)-N-[5-({2-[(Cyclopropylcarbonyl)amino][1,3]thiazolo[5,4-B]pyridin-5-Yl}oxy)-2-Fluorophenyl]benzamide

Catalog No.
S544465
CAS No.
1125632-93-0
M.F
C27H19ClFN5O3S
M. Wt
547.9894
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Chloro-3-(1-Cyanocyclopropyl)-N-[5-({2-[(Cyclopr...

CAS Number

1125632-93-0

Product Name

2-Chloro-3-(1-Cyanocyclopropyl)-N-[5-({2-[(Cyclopropylcarbonyl)amino][1,3]thiazolo[5,4-B]pyridin-5-Yl}oxy)-2-Fluorophenyl]benzamide

IUPAC Name

2-chloro-3-(1-cyanocyclopropyl)-N-[5-[[2-(cyclopropanecarbonylamino)-[1,3]thiazolo[5,4-b]pyridin-5-yl]oxy]-2-fluorophenyl]benzamide

Molecular Formula

C27H19ClFN5O3S

Molecular Weight

547.9894

InChI

InChI=1S/C27H19ClFN5O3S/c28-22-16(2-1-3-17(22)27(13-30)10-11-27)24(36)31-20-12-15(6-7-18(20)29)37-21-9-8-19-25(33-21)38-26(32-19)34-23(35)14-4-5-14/h1-3,6-9,12,14H,4-5,10-11H2,(H,31,36)(H,32,34,35)

InChI Key

MDPMAXSABUPRJI-UHFFFAOYSA-N

SMILES

C1CC1C(=O)NC2=NC3=C(S2)N=C(C=C3)OC4=CC(=C(C=C4)F)NC(=O)C5=C(C(=CC=C5)C6(CC6)C#N)Cl

Solubility

Soluble in DMSO

Synonyms

2-chloro-3-(1-cyanocyclopropyl)-N-(5-((2-((cyclopropylcarbonyl)amino)(1,3)thiazolo(5,4-b)pyridin-5-yl)oxy)-2-fluorophenyl)benzamide

Canonical SMILES

C1CC1C(=O)NC2=NC3=C(S2)N=C(C=C3)OC4=CC(=C(C=C4)F)NC(=O)C5=C(C(=CC=C5)C6(CC6)C#N)Cl

Description

The exact mass of the compound 2-Chloro-3-(1-Cyanocyclopropyl)-N-[5-({2-[(Cyclopropylcarbonyl)amino][1,3]thiazolo[5,4-B]pyridin-5-Yl}oxy)-2-Fluorophenyl]benzamide is 547.0881 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Carbocyclic - Benzoates - Benzamides - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Binding Studies:

One area of scientific research involving 2-Chloro-3-(1-Cyanocyclopropyl)-N-[5-({2-[(Cyclopropylcarbonyl)amino][1,3]thiazolo[5,4-B]pyridin-5-Yl}oxy)-2-Fluorophenyl]benzamide, also referred to as Takeda-6d, focuses on its binding properties with specific proteins. This information is crucial for understanding how the compound might interact with biological systems. For instance, the RCSB Protein Data Bank (PDB) entry 4dbn showcases Takeda-6d (ligand ID: 0JA) bound to a protein structure []. This provides valuable insights into the potential binding mode of the compound.

Biological Activity:

While the exact biological activity of Takeda-6d remains under investigation, some resources provide preliminary data. PubChem, a public database of chemical information, lists Takeda-6d (CID: 25206185) but offers limited details on its biological effects []. Further research is required to elucidate the specific mechanisms by which this compound might influence biological processes.

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

5

Exact Mass

547.0881

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Wikipedia

2-chloro-3-(1-cyanocyclopropyl)-N-[5-({2-[(cyclopropylcarbonyl)amino][1,3]thiazolo[5,4-b]pyridin-5-yl}oxy)-2-fluorophenyl]benzamide

Dates

Modify: 2023-08-15

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